Cas no 2097981-33-2 (2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine)

• Product Name: 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine
• CAS No: 2097981-33-2
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5725236
• PubChem ID: 121201834
• Update Time: 2025-05-22

2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2097981-33-2
• AKOS026710000
• 2-(4-cyclobutylpiperazin-1-yl)pyridin-3-amine
• F1907-5606
• 3-Pyridinamine, 2-(4-cyclobutyl-1-piperazinyl)-
• 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine

• Inchi： 1S/C13H20N4/c14-12-5-2-6-15-13(12)17-9-7-16(8-10-17)11-3-1-4-11/h2,5-6,11H,1,3-4,7-10,14H2
• InChI Key： VKWDZRZRVCWNPH-UHFFFAOYSA-N
• SMILES： N1(CCN(C2C(=CC=CN=2)N)CC1)C1CCC1

Computed Properties

• Exact Mass: 232.16879665g/mol
• Monoisotopic Mass: 232.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 414.0±45.0 °C(Predicted)
• pka: 9.35±0.29(Predicted)

Additional information on 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine

2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine: A Comprehensive Overview

The compound with CAS No 2097981-33-2, known as 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine, has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule is a derivative of pyridine, a heterocyclic aromatic compound, with a piperazine ring substituted at the 4-position by a cyclobutane group and an amine group at the 3-position of the pyridine ring.

Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in drug design, often contributing to hydrogen bonding and enhancing bioavailability. The cyclobutane substituent introduces rigidity and strain into the molecule, which can influence its pharmacokinetic properties and interactions with biological targets. The pyridine ring, on the other hand, provides aromatic stability and serves as a platform for further functionalization.

Recent studies have explored the antimicrobial activity of 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine, particularly against Gram-positive and Gram-negative bacteria. Researchers have found that this compound exhibits potent inhibitory effects on bacterial growth, potentially through interference with cell wall synthesis or membrane integrity. Its ability to penetrate bacterial membranes efficiently makes it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, this compound has shown potential in anticancer research. Preclinical studies indicate that 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as MAPK/ERK and PI3K/AKT. The molecule's ability to modulate these pathways suggests its role in inhibiting tumor proliferation and metastasis.

The synthesis of 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amine involves a multi-step process that includes nucleophilic substitution, cyclization, and amine functionalization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Researchers are actively exploring cost-effective methods to optimize yields and reduce production costs while maintaining high purity standards.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 2-(4-Cyclobutylpiperazin-1-yl)pyridin-3-amines with various protein targets. These studies highlight the importance of the piperazine ring's flexibility and the cyclobutane group's steric effects in determining binding affinity.

In conclusion, 2-(4-Cyclobutylpiperazin-1-yil)pyridin-s-amines represent a class of compounds with diverse biological activities and significant therapeutic potential. Continued research into their mechanisms of action, optimization of synthetic routes, and exploration of new applications will undoubtedly contribute to their development as valuable tools in drug discovery.